Cas no 146385-65-1 (4-Iodobenzenepropanenitrile)

• Product Name: 4-Iodobenzenepropanenitrile
• CAS No: 146385-65-1
• MF: C₉H₈IN
• MW: 257.070994377136
• CID: 2663480
• PubChem ID: 10083778
• Update Time: 2025-04-21

4-Iodobenzenepropanenitrile Chemical and Physical Properties

Names and Identifiers

• 4-IODOBENZENEPROPANENITRILE
• 146385-65-1
• 3-(4-iodophenyl)propanenitrile
• AKOS014813782
• SCHEMBL2421870
• 4-Iodobenzenepropanenitrile

• Inchi： 1S/C9H8IN/c10-9-5-3-8(4-6-9)2-1-7-11/h3-6H,1-2H2
• InChI Key： SNGHWXADVCVIAT-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)CCC#N

Computed Properties

• Exact Mass: 256.97015Da
• Monoisotopic Mass: 256.97015Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 23.8Ų